Cas no 906670-58-4 (Glycerol 1,2-dialkanoates; Glycerol 1-hexadecanoate 2-eicosanoate, 3-O-(6-Amino-6-deoxy-β-D-glucopyranoside))

• Product Name: Glycerol 1,2-dialkanoates; Glycerol 1-hexadecanoate 2-eicosanoate, 3-O-(6-Amino-6-deoxy-β-D-glucopyranoside)
• CAS No: 906670-58-4
• MF: C₄₅H₈₇NO₉
• MW: 786.173595666885
• CID: 6764685
• Update Time: 2024-03-03

Glycerol 1,2-dialkanoates; Glycerol 1-hexadecanoate 2-eicosanoate, 3-O-(6-Amino-6-deoxy-β-D-glucopyranoside) Chemical and Physical Properties

Names and Identifiers

• (-)-Rouremin
• Glycerol 1,2-dialkanoates; Glycerol 1-hexadecanoate 2-eicosanoate, 3-O-(6-Amino-6-deoxy-β-D-glucopyranoside)

• Inchi： 1S/C45H87NO9/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-41(48)54-38(37-53-45-44(51)43(50)42(49)39(35-46)55-45)36-52-40(47)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h38-39,42-45,49-51H,3-37,46H2,1-2H3
• InChI Key： ADDGQEWZHSZZRP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCC(OC(COC(CCCCCCCCCCCCCCC)=O)COC1C(O)C(O)C(O)C(CN)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 55
• XLogP3: 16.001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosyldiacylglycerols